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Cat. No.: B1149182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Isoarjunolic acid, a pentacyclic triterpenoid, presents a significant area of interest for

phytochemical and pharmacological research. This technical guide provides a detailed

overview of its chemical structure, with a particular focus on its stereochemistry. While

comprehensive experimental data for isoarjunolic acid remains limited in publicly accessible

literature, this document compiles the available information and draws comparisons with its

well-studied isomer, arjunolic acid, to provide a foundational understanding for researchers.

This guide adheres to stringent data presentation and visualization standards to facilitate clear

and concise comprehension.

Chemical Structure and Properties
Isoarjunolic acid is chemically known as 2α,3α,23-Trihydroxyolean-12-en-28-oic acid.[1] It

belongs to the oleanane class of triterpenoids. The fundamental properties of isoarjunolic acid
are summarized in the table below.
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Property Value Source

Molecular Formula C₃₀H₄₈O₅ [1]

Molecular Weight 488.7 g/mol [1]

IUPAC Name

(4aS,6aR,6aS,6bR,8aR,9R,10

S,11R,12aR,14bS)-10,11-

dihydroxy-9-

(hydroxymethyl)-2,2,6a,6b,9,12

a-hexamethyl-

1,3,4,5,6,6a,7,8,8a,10,11,12,1

3,14b-tetradecahydropicene-

4a-carboxylic acid

[1]

CAS Number 102519-34-6

Structural Visualization
The chemical structure of isoarjunolic acid, including its stereochemistry, is depicted in the

following diagram. The stereochemical configuration is explicitly defined by the IUPAC name.

Caption: 2D chemical structure of isoarjunolic acid.

Stereochemistry
The stereochemistry of isoarjunolic acid is crucial for its biological activity and is defined at

multiple chiral centers within its pentacyclic structure. The IUPAC name specifies the following

stereochemical descriptors: 4aS, 6aR, 6aS, 6bR, 8aR, 9R, 10S, 11R, 12aR, 14bS.[1]

A key stereochemical feature that distinguishes isoarjunolic acid from its more commonly

studied isomer, arjunolic acid, is the orientation of the hydroxyl groups at the C-2 and C-3

positions on the A-ring. In isoarjunolic acid, both the C-2 and C-3 hydroxyl groups are in the

alpha (α) configuration, meaning they are oriented below the plane of the ring. In contrast,

arjunolic acid (2α,3β,23-trihydroxyolean-12-en-28-oic acid) has a 2α, 3β configuration.
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Caption: Stereoisomeric relationship between isoarjunolic and arjunolic acid.

Experimental Data
Detailed experimental data for isoarjunolic acid, including spectroscopic analyses, are not

readily available in the reviewed literature. For comparative purposes, data for the related

compound, ursolic acid, which shares the same pentacyclic backbone, are often cited.

Spectroscopic Data
No specific and verified ¹H NMR, ¹³C NMR, IR, or mass spectrometry data for isoarjunolic
acid could be located in the searched scientific databases. Researchers are advised to

perform their own analytical characterization upon isolation or synthesis of the compound.

Experimental Protocols
Isolation
Isoarjunolic acid has been reported to be isolated from the stems of Cornus kousa.[2]

However, a detailed experimental protocol for its extraction, purification, and isolation is not

provided in the available literature. A general workflow for the isolation of triterpenoids from

plant material is outlined below.
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Caption: A general experimental workflow for the isolation of triterpenoids.

Biological Activity and Signaling Pathways
The biological activities of isoarjunolic acid have not been extensively studied. However,

based on the activities of structurally similar triterpenoids like arjunolic acid and ursolic acid, it

is plausible that isoarjunolic acid may exhibit similar pharmacological properties.
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Potential Signaling Pathways
While specific signaling pathways modulated by isoarjunolic acid are yet to be elucidated,

related compounds are known to influence key cellular signaling cascades involved in

inflammation, apoptosis, and cell proliferation. For instance, arjunolic acid has been shown to

protect against doxorubicin-induced cardiac apoptosis by modulating ROS-dependent JNK-p38

and p53-mediated signaling pathways.[1] Ursolic acid has been reported to inhibit the NF-κB

signaling pathway and induce apoptosis through the mitochondrial intrinsic pathway.[3][4][5][6]
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Caption: Hypothesized signaling pathways potentially modulated by isoarjunolic acid.

Conclusion
Isoarjunolic acid is a structurally defined pentacyclic triterpenoid with distinct stereochemistry.

While its chemical identity is established, there is a notable absence of comprehensive

experimental data, including spectroscopic and detailed biological activity information, in the

current scientific literature. This guide provides a foundational understanding of its structure

and stereochemistry, highlighting the need for further research to fully characterize this

compound and explore its therapeutic potential. The provided diagrams and summarized data

aim to serve as a valuable resource for researchers initiating studies on isoarjunolic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1149182?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/21486680/
https://pubmed.ncbi.nlm.nih.gov/21486680/
https://pubmed.ncbi.nlm.nih.gov/21486680/
https://www.medchemexpress.com/isoarjunolic-acid.html
https://pubmed.ncbi.nlm.nih.gov/12907607/
https://pubmed.ncbi.nlm.nih.gov/12907607/
https://pubmed.ncbi.nlm.nih.gov/12907607/
https://pubmed.ncbi.nlm.nih.gov/12907607/
https://pubmed.ncbi.nlm.nih.gov/15523687/
https://pubmed.ncbi.nlm.nih.gov/15523687/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6222435/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6222435/
https://pubmed.ncbi.nlm.nih.gov/18486908/
https://pubmed.ncbi.nlm.nih.gov/18486908/
https://pubmed.ncbi.nlm.nih.gov/18486908/
https://www.benchchem.com/product/b1149182#isoarjunolic-acid-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b1149182#isoarjunolic-acid-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b1149182#isoarjunolic-acid-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b1149182#isoarjunolic-acid-chemical-structure-and-stereochemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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